Cas no 698-07-7 (1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-)
![1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]- structure](https://www.kuujia.com/scimg/cas/698-07-7x500.png)
698-07-7 structure
Product name:1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-
1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-
- 5-[bis(methylsulfanyl)methylidene]cyclopenta-1,3-diene
- 698-07-7
- DTXSID30413907
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- Inchi: InChI=1S/C8H10S2/c1-9-8(10-2)7-5-3-4-6-7/h3-6H,1-2H3
- InChI Key: RLQYAQXVPXBMHJ-UHFFFAOYSA-N
- SMILES: CSC(=C1C=CC=C1)SC
Computed Properties
- Exact Mass: 170.0225
- Monoisotopic Mass: 170.02239267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]- Related Literature
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2. Water
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
698-07-7 (1,3-Cyclopentadiene, 5-[bis(methylthio)methylene]-) Related Products
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